Cas no 2034632-90-9 (N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide)

• Product Name: N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide
• CAS No: 2034632-90-9
• MF: C₁₉H₁₇FN₂O₄S
• MW: 388.412687063217
• CID: 5794665
• PubChem ID: 119101151
• Update Time: 2025-10-30

N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• F6506-0926
• 2034632-90-9
• N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide
• AKOS026692008
• N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide

• Inchi： 1S/C19H17FN2O4S/c20-15-5-3-13(4-6-15)10-21-17(23)18(24)22-12-19(25,14-7-9-27-11-14)16-2-1-8-26-16/h1-9,11,25H,10,12H2,(H,21,23)(H,22,24)
• InChI Key： JMGSUJMGOVDCAD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1=CC=CO1)(CNC(C(NCC1C=CC(=CC=1)F)=O)=O)O

Computed Properties

• Exact Mass: 388.08930636g/mol
• Monoisotopic Mass: 388.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Additional information on N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide

N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide: A Comprehensive Overview

The compound N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide, identified by the CAS number 2034632-90-9, represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluoro-substituted phenyl group, a furan ring, a thiophene moiety, and an ethanediamide backbone. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of the furan and thiophene rings in the molecule is particularly noteworthy, as these groups are known to exhibit significant biological activity. For instance, furan derivatives have been reported to possess anti-inflammatory and antioxidant properties, while thiophene-containing compounds are often explored for their potential in antitumor and antiviral therapies.

The ethanediamide group in the compound plays a crucial role in its functionality. This group is known to act as a hydrogen bond donor and acceptor, which can enhance the molecule's solubility and bioavailability. Additionally, the 4-fluorophenyl substituent introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions. This makes it a valuable component in the synthesis of more complex molecules with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. For example, molecular docking studies have revealed that this compound has potential binding affinity for several therapeutic targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. These findings underscore its potential as a lead compound in drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of intermediates with the desired functional groups, followed by coupling reactions to assemble the final product. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, has significantly improved the efficiency and yield of these processes.

The compound's stability under various conditions is another critical aspect that has been investigated. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, which are desirable traits for pharmaceutical applications. However, further research is needed to fully understand its degradation pathways and metabolic fate in vivo.

In conclusion, N'-[(4-fluorophenyl)methyl]-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]ethanediamide stands out as a promising candidate for further exploration in the field of medicinal chemistry. Its unique structure, combined with recent advances in computational modeling and synthetic methodologies, positions it as a valuable tool for developing innovative therapeutic agents.